Cas no 331432-20-3 (N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide)

• Product Name: N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide
• CAS No: 331432-20-3
• MF: C₂₃H₁₆N₂O₄
• MW: 384.384145736694
• CID: 5417250
• Update Time: 2025-06-08

N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide
• N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide

• Inchi： 1S/C23H16N2O4/c1-14(26)15-6-10-17(11-7-15)24-21(27)16-8-12-18(13-9-16)25-22(28)19-4-2-3-5-20(19)23(25)29/h2-13H,1H3,(H,24,27)
• InChI Key： MFKLLZRLHDEKCR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)C1=CC=C(N2C(=O)C3=C(C2=O)C=CC=C3)C=C1

Additional information on N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide

Comprehensive Overview of N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide (CAS No. 331432-20-3)

N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide, with the CAS number 331432-20-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining an acetylphenyl group with a 1,3-dioxo-isoindole moiety, making it a subject of interest for researchers exploring novel bioactive molecules and advanced materials. Its structural complexity and potential applications align with current trends in drug discovery and functional material design, addressing growing demands for innovative solutions in healthcare and technology.

The compound's molecular framework is characterized by the presence of both amide and isoindole functional groups, which are known to contribute to its stability and reactivity. Such features are particularly relevant in the context of small-molecule therapeutics, where researchers are increasingly focusing on compounds with modular architectures for targeted applications. Recent studies highlight the role of similar structures in modulating protein-protein interactions (PPIs), a hot topic in precision medicine. This positions 331432-20-3 as a potential candidate for further investigation in biochemical assays and high-throughput screening platforms.

From a synthetic chemistry perspective, the preparation of N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or condensation methodologies. These techniques resonate with the broader scientific community's emphasis on green chemistry and atom-efficient synthesis, which are frequently searched topics in academic and industrial research databases. The compound's solubility profile and thermal stability further make it suitable for applications requiring precise formulation, such as pharmaceutical intermediates or organic electronic components.

In the realm of material science, derivatives of isoindole-1,3-dione (commonly known as phthalimide analogs) have shown promise in organic semiconductors and light-emitting diodes (OLEDs). This connection to renewable energy technologies and flexible electronics aligns with global sustainability goals, a recurring theme in user queries across scientific search engines. Researchers exploring 331432-20-3 might investigate its electrochemical properties or photophysical behavior to assess compatibility with next-generation devices.

Quality control and analytical characterization of this compound typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are critical for ensuring batch-to-batch consistency, a priority for laboratories adhering to Good Manufacturing Practices (GMP). The integration of machine learning in analytical data interpretation—a trending topic in cheminformatics—could further enhance the study of this compound's purity and stability under various conditions.

While not classified as hazardous under standard safety protocols, proper handling of N-(4-acetylphenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide should follow general laboratory safety guidelines. This includes the use of personal protective equipment (PPE) and adequate ventilation, particularly during scale-up procedures. Such precautions reflect the broader scientific community's heightened focus on occupational health and risk assessment protocols, as evidenced by frequent searches for laboratory safety best practices.

The commercial availability of CAS 331432-20-3 through specialty chemical suppliers facilitates its accessibility for research purposes. However, researchers are advised to verify certificates of analysis (CoA) and technical specifications to ensure compatibility with their experimental requirements. This emphasis on supply chain transparency and quality assurance responds to increasing user concerns about reagent reliability in reproducible research.

Future directions for this compound may include exploration of its structure-activity relationships (SAR) through systematic derivatization, or investigation of its potential as a molecular scaffold in combinatorial chemistry. Such approaches would leverage current interests in fragment-based drug design and diversity-oriented synthesis, which consistently rank among top search terms in pharmaceutical research databases.